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Compound of Interest

Compound Name: 4-Bromoisatoic anhydride

CAS No.: 76561-16-5

Cat. No.: B1279851

Get Quote

Introduction: The Curious Case of 4-Bromoisatoic
Anhydride
In the realm of chemical synthesis and drug development, the physical properties of reagents

are paramount. The melting point, a fundamental characteristic, serves as a crucial indicator of

purity and identity. However, researchers sourcing 4-Bromoisatoic anhydride often encounter

significant discrepancies in its reported melting point, leading to confusion and potential

experimental errors. This guide delves into the root of these discrepancies, clarifying the

chemical identities of related isomers, and provides a robust experimental framework for

verification. Our objective is to equip researchers with the knowledge and protocols to

confidently identify their materials and ensure the integrity of their work.

The central issue stems from the existence of closely related isomers that are easily confused:

4-Bromoisatoic anhydride, 5-Bromoisatoic anhydride, and 4-Bromophthalic anhydride. As we

will demonstrate, the vast majority of commercially available and well-characterized

"Bromoisatoic anhydride" is the 5-bromo isomer, while data for the 4-bromo isomer is scarce.
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Isomer Clarification: Getting the Structure Right
Before any meaningful discussion on melting points, it is essential to distinguish between the

key compounds in question. The position of the bromine atom on the aromatic ring

fundamentally alters the molecule's properties.

4-Bromoisatoic Anhydride (CAS 76561-16-5): In this isomer, the bromine atom is

positioned adjacent to the carboxylic anhydride group.

5-Bromoisatoic Anhydride (CAS 4692-98-2): Here, the bromine atom is located on the

carbon between the two functional groups of the isatoic anhydride structure. This is the most

commonly cited and available isomer.

4-Bromophthalic Anhydride (CAS 86-90-8): This is a different class of compound, a phthalic

anhydride rather than an isatoic anhydride. It is structurally distinct and, as such, has very

different physical properties.

The subtle difference in nomenclature can lead to significant confusion, and it is imperative to

verify the CAS number of the material being used.

Comparative Analysis of Reported Melting Points
To illustrate the discrepancies, the following table summarizes the melting points reported by

various chemical suppliers for these three compounds.
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Compound CAS Number
Reported
Melting Point
(°C)

Notes Source(s)

4-Bromoisatoic

anhydride
76561-16-5 Not Available

Data is not

consistently

reported by

major suppliers.

[1]

5-Bromoisatoic

anhydride
4692-98-2

280-285 (with

decomposition)

This high melting

point with

decomposition is

consistently

reported.

[2][3][4]

5-Bromoisatoic

anhydride
4692-98-2

288 (with

decomposition)

A slightly higher,

but consistent,

decomposition

temperature.

[5]

4-Bromophthalic

anhydride
86-90-8 107

A much lower

and sharp

melting point, as

expected for a

different

compound class.

[6][7][8]

4-Bromophthalic

anhydride
86-90-8 106-111

A reported

melting range,

consistent with

the single point

value.

[9]

This data clearly indicates that a researcher expecting a melting point for "4-Bromoisatoic
anhydride" might be working with the 5-bromo isomer if they observe a melting/decomposition

point around 280-288°C, or with 4-Bromophthalic anhydride if the melting point is near 107°C.

The lack of a consistently reported melting point for the true 4-Bromoisatoic anhydride (CAS

76561-16-5) suggests it is a less common or less characterized compound.
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The Science Behind Melting Point Variations
Discrepancies in melting points, even for a confirmed chemical identity, can arise from several

factors. Understanding these principles is key to troubleshooting experimental results.

The Impact of Impurities: Melting Point Depression
A pure crystalline solid typically has a sharp melting point range of 0.5-1.0°C. However, the

presence of even small amounts of soluble impurities will almost always cause a depression of

the melting point and a broadening of the melting range. This phenomenon, known as melting

point depression, occurs because impurities disrupt the uniform crystal lattice of the solid[10].

This disruption weakens the intermolecular forces holding the molecules together, meaning

less energy is required to break the lattice and transition to a liquid state[10].

When a mixture of two compounds (A and B) is heated, a point is reached where the mixture

has the lowest possible melting point. This is known as the eutectic point, which is a specific

composition at which the two components melt simultaneously at a single temperature[11][12].

Crystalline Polymorphism
Polymorphism is the ability of a solid material to exist in more than one form or crystal

structure[13][14]. These different crystal forms are called polymorphs. Polymorphs of the same

compound can have different physical properties, including melting point, solubility, and

stability[14]. The specific polymorph obtained can depend on various factors during

crystallization, such as the solvent used, the rate of cooling, and the temperature[13][15].

For complex organic molecules, especially those in the pharmaceutical industry, polymorphism

is a critical consideration[16][17]. An unexpected polymorphic transformation can significantly

alter a drug's bioavailability and efficacy[14]. Therefore, a sample of what is chemically the

same compound might exhibit a different melting point if it has crystallized into a different

polymorphic form.

Experimental Technique and Apparatus
The method and accuracy of the melting point determination itself can introduce variability.

Factors such as the rate of heating, the amount of sample packed into the capillary tube, and

the calibration of the thermometer or apparatus are all critical[18][19]. A rapid heating rate can
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cause the sample's temperature to overshoot the true melting point, leading to an erroneously

high and broad reading[18]. The United States Pharmacopeia (USP) recommends a heating

rate of 1 ± 0.5 °C/minute for accurate determinations[20].

Experimental Protocols for Verification and
Accurate Measurement
To navigate these challenges, a systematic approach to sample purification, identity

confirmation, and accurate measurement is required.

Workflow for Sample Verification
The following diagram illustrates a logical workflow for a researcher who has received a sample

of what is purported to be "4-Bromoisatoic anhydride."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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